Cas no 60585-38-8 (3-aminopropanenitrile)

• Product Name: 3-aminopropanenitrile
• CAS No: 60585-38-8
• MF: C₃H₆N₂
• MW: 70.0931401252747
• CID: 952432
• PubChem ID: 1647
• Update Time: 2025-04-19

3-aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-aminopropanenitrile
• beta-Cyanoethylamine
• W-109080
• Aminopropionitrile
• b-Alaminenitrile
• Propanenitrile, 3-amino-
• 3-Aminopropionitrile; Aminopropionitrile; BAPN; N-(2-Cyanoethyl)amine; NSC 40641
• EN300-21136
• 38D5LJ4KH2
• STR02529
• b-Aminopropionitrile
• 3-Aminopropionitrile stabilized with K2CO3
• Q3614347
• 3-aminopropionitrile (stabilized with k2co3)
• .beta.-Alaninenitrile
• CHEMBL1618272
• Lopac0_000055
• NCGC00162054-01
• MFCD00014820
• AMINOPROPIONITRILE [HSDB]
• BRN 1698848
• Aminopropionitrile (BAPN)
• A0408
• BDBM50232678
• UNII-38D5LJ4KH2
• SB75359
• beta-aminoproprionitrile
• 151-18-8
• 3-aminopropionitrile
• BETA-AMINOPROPIONITRILE [MART.]
• beta-Aminoethyl cyanide
• 68130-66-5
• C3H6N2
• NS00024934
• Propionitrile, 3-amino-
• NCGC00015048-02
• WLN: Z2CN
• 3-aminopropanonitrile
• beta-Aminopropionitrile Liquid
• 60585-38-8
• 3-amino-propionitrile, AldrichCPR
• .beta.-Aminopropionitrile
• 3-AMINOPROPIONITRILE [MI]
• DB-294222
• BETA-AMINOPROPIONITRILE [GREEN BOOK]
• 3-Aminopropiononitrile
• NSC-40641
• CCRIS 8134
• beta-Alaminenitrile
• AGSPXMVUFBBBMO-UHFFFAOYSA-
• .beta.-Cyanoethylamine
• Lopac-A-3134
• .beta.-Aminoethyl cyanide
• HSDB 2897
• D77355
• aminoethylcyanide
• BAPN
• 2-Cyanoethylamine
• CHEBI:27413
• DTXSID6048418
• CS-D1507
• EINECS 205-786-0
• ? AMINOPROPIONITRILE
• NSC40641
• BBL101609
• beta-amino propionitrile
• InChI=1/C3H6N2/c4-2-1-3-5/h1-2,4H2
• STL555405
• b-Cyanoethylamine
• NCGC00015048-01
• b-Aminoethyl cyanide
• C05670
• n-(2-cyanoethyl)amine
• beta-Alaninenitrile
• cyanoethylamine
• NSC 40641
• HY-Y1750
• NCGC00015048-05
• BETA-AMINOPROPIONITRILE
• H2NCH2CH2CN
• b-Alaninenitrile
• 68130-65-4
• AKOS000121388
• NCGC00015048-03
• beta-amino-propionitrile
• 3-amino-propionitrile
• ?3-Aminopropionitrile

• Inchi： 1S/C3H6N2/c4-2-1-3-5/h1-2,4H2
• InChI Key： AGSPXMVUFBBBMO-UHFFFAOYSA-N
• SMILES： NCCC#N

Computed Properties

• Exact Mass: 70.053098200g/mol
• Monoisotopic Mass: 70.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 49.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.8Ų